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Compound of Interest

Compound Name: Olanzapine thiolactam

Cat. No.: B1436794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Olanzapine Thiolactam,

a critical process-related impurity in the manufacturing of the atypical antipsychotic drug,

Olanzapine. This document details its formation, characterization, and analytical methodologies

for its detection and quantification, offering valuable insights for researchers, scientists, and

drug development professionals dedicated to ensuring the quality, safety, and efficacy of

Olanzapine formulations.

Introduction to Olanzapine and its Thiolactam
Impurity
Olanzapine is a thienobenzodiazepine derivative widely prescribed for the treatment of

schizophrenia and bipolar disorder. During its synthesis and storage, various impurities can

arise, which may impact the drug's safety and efficacy. Regulatory bodies mandate the

monitoring and control of these impurities to ensure patient safety.[1]

Olanzapine Thiolactam, chemically known as (Z)-1-(4-(4-methylpiperazin-1-yl)-2-thioxo-1,2-

dihydro-3H-benzo[b][2][3]diazepin-3-ylidene)propan-2-one, is a notable degradation product.[1]

It is formed under specific conditions of synthesis or storage, particularly through thermal stress

and oxidation of the thiophene ring of the olanzapine molecule.[4][5][6]

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1436794?utm_src=pdf-interest
https://www.benchchem.com/product/b1436794?utm_src=pdf-body
https://chemicea.com/product/olanzapine-thiolactam
https://www.benchchem.com/product/b1436794?utm_src=pdf-body
https://www.sepscience.com/confident-pharmaceutical-impurity-profiling-using-high-res-mass-spec-7493
https://amsbiopharma.com/drug-impurity-profiling-analysis-methods/
https://chemicea.com/product/olanzapine-thiolactam
https://www.caymanchem.com/product/27784/olanzapine-thiolactam-impurity
https://www.chemicalbook.com/article/olanzapine-lactam-impurity-application.htm
https://www.scbt.com/p/olanzapine-thiolactam-impurity-1017241-36-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olanzapine: C₁₇H₂₀N₄S

Olanzapine Thiolactam: C₁₇H₂₀N₄OS[7]

Formation and Degradation Pathway
Olanzapine Thiolactam is primarily formed as a degradation product of Olanzapine. The core

mechanism involves the oxidation of the thiophene ring within the olanzapine structure. This

process can be induced by several stress factors encountered during manufacturing and

storage.

Key Stress Conditions Leading to Formation:

Thermal Stress: Exposure to elevated temperatures can accelerate the degradation of

Olanzapine, leading to the formation of the thiolactam impurity.[4][6]

Oxidative Stress: The presence of oxidizing agents can promote the oxidation of the

thiophene ring, a key step in the formation of Olanzapine Thiolactam.[8]

Acidic and Basic Conditions: Forced degradation studies have shown that Olanzapine

degrades under acidic and basic conditions, which can contribute to the formation of various

impurities, including the thiolactam.[9]

The proposed pathway for the formation of Olanzapine Thiolactam involves the oxidation and

subsequent ring-opening of the thiophene moiety of the Olanzapine molecule. This is often

accompanied by the formation of the corresponding lactam impurity.[5]
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Synthesis and Manufacturing

Impurity Detection and Identification

Quantification and Control

Routine Monitoring

Olanzapine API Synthesis

Impurity Detection
(e.g., HPLC)

Impurity Identification
(e.g., LC-MS, NMR)

Analytical Method Validation

Impurity Quantification

Set Impurity Specification
(as per ICH guidelines)

Routine Quality Control Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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